Cas no 823834-27-1 (4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide)

• Product Name: 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide
• CAS No: 823834-27-1
• MF: C₁₉H₁₄F₃N₃OS
• MW: 389.394173145294
• CID: 5420406
• Update Time: 2025-10-28

4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-2-ylsulfanylmethyl)-N-[3-(trifluoromethyl)phenyl]benzamide
• Benzamide, 4-[(2-pyrimidinylthio)methyl]-N-[3-(trifluoromethyl)phenyl]-
• 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide

• Inchi： 1S/C19H14F3N3OS/c20-19(21,22)15-3-1-4-16(11-15)25-17(26)14-7-5-13(6-8-14)12-27-18-23-9-2-10-24-18/h1-11H,12H2,(H,25,26)
• InChI Key： UKXFBXXZADCXHY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=C(CSC2=NC=CC=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide

Professional Introduction to 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide (CAS No. 823834-27-1)

4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 823834-27-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a pyrimidine sulfanyl moiety and a trifluoromethyl-substituted phenyl ring, which are known to contribute to its pharmacological properties.

The< strong>pyrimidin-2-ylsulfanyl group is a critical feature of this compound, as it is commonly found in various bioactive molecules. Pyrimidine derivatives are well-documented for their role in modulating biological pathways, particularly those involving nucleic acid metabolism and signal transduction. The presence of this group in 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide suggests that it may interact with enzymes or receptors involved in these processes, potentially leading to therapeutic effects.

On the other hand, the trifluoromethyl group is another significant structural element that enhances the compound's pharmacological profile. This substituent is frequently incorporated into drug molecules due to its ability to improve metabolic stability, binding affinity, and lipophilicity. The trifluoromethyl group in 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide likely contributes to its favorable pharmacokinetic properties, making it a more suitable candidate for further development.

The benzamide core of this compound is also worth mentioning, as benzamides are a class of molecules known for their diverse biological activities. Benzamides have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The combination of the pyrimidine sulfanyl and trifluoromethyl groups with the benzamide backbone in 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide suggests that it may exhibit multiple biological functions simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide with greater accuracy. These tools have been instrumental in identifying potential binding sites and interactions within biological targets, which can guide the optimization of lead compounds for drug development. The integration of such computational methods with experimental data has significantly accelerated the process of discovering novel therapeutic agents.

In addition to computational studies, experimental approaches have also played a crucial role in understanding the pharmacological properties of 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide. In vitro assays have been conducted to evaluate its interaction with various enzymes and receptors, providing insights into its potential mechanisms of action. These studies have revealed that the compound exhibits promising activity against several targets relevant to human health.

The synthesis of 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The synthesis process not only highlights the synthetic capabilities of modern organic chemistry but also underscores the importance of method development in drug discovery.

The pharmacokinetic properties of 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide are another area of interest. Studies have shown that the presence of the trifluoromethyl group enhances its metabolic stability, while the pyrimidine sulfanyl group influences its solubility and distribution within biological systems. Understanding these properties is essential for designing effective drug formulations that maximize therapeutic efficacy while minimizing side effects.

The potential applications of 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide span across various therapeutic areas. Its dual functionality makes it a versatile scaffold for developing drugs targeting multiple diseases simultaneously. For instance, it has shown promise in preclinical studies as a potential treatment for cancer by inhibiting key signaling pathways involved in tumor growth and progression.

The future direction of research on 4-(pyrimidin-2-ylsulfanyl)methyl-N-3-(trifluoromethyl)phenylbenzamide includes further exploration of its mechanism of action and optimization for clinical use. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers aim to uncover new therapeutic applications and refine existing ones. These efforts are expected to contribute significantly to advancements in medicine and improve patient outcomes.